N-hydroxymexiletine glucuronide
N-hydroxymexiletine glucuronide
Brand Name:
Vulcanchem
CAS No.:
151636-18-9
VCID:
VC0235668
InChI:
InChI=1S/C17H25NO8/c1-8-5-4-6-9(2)14(8)24-7-10(3)18-26-17-13(21)11(19)12(20)15(25-17)16(22)23/h4-6,10-13,15,17-21H,7H2,1-3H3,(H,22,23)/t10-,11+,12+,13-,15+,17+/m1/s1
SMILES:
CC1=C(C(=CC=C1)C)OCC(C)NOC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C18H15N2O7S2.K
Molecular Weight:
371.4 g/mol
N-hydroxymexiletine glucuronide
CAS No.: 151636-18-9
Main Products
VCID: VC0235668
Molecular Formula: C18H15N2O7S2.K
Molecular Weight: 371.4 g/mol
| CAS No. | 151636-18-9 |
|---|---|
| Product Name | N-hydroxymexiletine glucuronide |
| Molecular Formula | C18H15N2O7S2.K |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(2R)-1-(2,6-dimethylphenoxy)propan-2-yl]amino]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H25NO8/c1-8-5-4-6-9(2)14(8)24-7-10(3)18-26-17-13(21)11(19)12(20)15(25-17)16(22)23/h4-6,10-13,15,17-21H,7H2,1-3H3,(H,22,23)/t10-,11+,12+,13-,15+,17+/m1/s1 |
| Standard InChIKey | XXMULGPNDWROEN-FHVJEIPNSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)C)OC[C@@H](C)NO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CC1=C(C(=CC=C1)C)OCC(C)NOC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(C)NOC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | N-hydroxymexiletine glucuronide N-hydroxymexiletine glucuronide, (R)-isomer N-OH-mexiletine-GLC |
| PubChem Compound | 197617 |
| Last Modified | Nov 11 2021 |
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